Cas no 42823-46-1 (4-carbamimidamidobenzoic acid hydrochloride)

• Product Name: 4-carbamimidamidobenzoic acid hydrochloride
• CAS No: 42823-46-1
• MF: C₈H₁₀ClN₃O₂
• MW: 215.636900424957
• MDL: MFCD00040587
• CID: 55605
• PubChem ID: 87570417
• Update Time: 2025-11-02

4-carbamimidamidobenzoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(4-Carboxyphenyl)guanidine hydrochloride
• N-(carboxypheny)guanidine hydrochloride
• 4-Guanidinobenzoic Acid Hydrochloride
• 4-Guanidinobenzoic Acid Hydrochloride Salt
• 4-Guanidinobenzoic acid hydrochloride
• 4-aminoiminomethylaminobenzoic acid.hydro-chloride
• 4-carbamimidamidobenzoic acid hydrochloride
• 4-guanidino-
• 4-Guanidino-benzoesaeure,Hydrochlorid
• 4-Guanidinobenzoic a
• 4-GUANIDOBENZOIC ACID HYDROCHLORIDE
• N-(carboxypheny)guanidine hydrochoride
• p-Guanidinobenzoic Acid Hydrochlorid
• p-Guanidinobenzoic acid hydrochloride
• Benzoicacid, 4-[(aminoiminomethyl)amino]-, monohydrochloride (9CI)
• Benzoic acid,p-guanidino-, hydrochloride (6CI)
• 4-Guanidinobenzoic acid monohydrochloride
• 4-[[Amino(imino)methyl]amino]benzoicacid hydrochloride
• 4-Guanidinobenzoic acid HCl
• 4-guanidino benzoic acid hydrochloride
• Benzoic acid, 4-[(aminoiminomethyl)amino]-, monohydrochloride
• 4-(amidinoamino)benzoic acid, chloride
• PubChem14993
• PubChem14981
• KSC494A0J
• 4-Guanidinobenzoic acid, HCl
• YETFLAUJROGBMC-UHFFFAOYSA-N
• 4
• N-(4-carboxyphenyl) guanidine hydrochloride
• 4-guanidino-benzoic acid-HCl salt
• 4-Guanidinobenzoic acid hydrochloride,98%

• MDL： MFCD00040587
• Inchi： 1S/C8H9N3O2.ClH/c9-8(10)11-6-3-1-5(2-4-6)7(12)13;/h1-4H,(H,12,13)(H4,9,10,11);1H
• InChI Key： YETFLAUJROGBMC-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C=CC(=CC=1)/N=C(\N)/N)=O
• BRN： 3718032

Computed Properties

• Exact Mass: 215.04600
• Monoisotopic Mass: 215.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 102

Experimental Properties

• Color/Form: powder
• Melting Point: 285 °C (dec.) (lit.)
• Boiling Point: 438.4 °C at 760 mmHg
• Flash Point: 218.9℃
• Water Partition Coefficient: dissolution
• PSA: 99.20000
• LogP: 2.36520
• Solubility: Soluble in water

4-carbamimidamidobenzoic acid hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-carbamimidamidobenzoic acid hydrochloride

Comprehensive Overview of 4-Carbamimidamidobenzoic Acid Hydrochloride (CAS No. 42823-46-1)

4-Carbamimidamidobenzoic acid hydrochloride (CAS No. 42823-46-1) is a chemically significant compound widely utilized in pharmaceutical research and organic synthesis. This derivative of benzoic acid, characterized by its carbamimidamido functional group, has garnered attention due to its potential applications in drug development and biochemical studies. The compound's unique structure, combining a benzene ring with a hydrochloride salt, makes it a versatile intermediate in the synthesis of more complex molecules.

In recent years, the demand for 4-carbamimidamidobenzoic acid hydrochloride has increased, particularly in the context of peptide synthesis and medicinal chemistry. Researchers are exploring its role as a building block for bioactive compounds, especially those targeting enzymatic pathways. Its CAS number 42823-46-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific inquiries. The compound's stability and solubility profile further enhance its utility in laboratory settings.

One of the trending topics associated with 4-carbamimidamidobenzoic acid hydrochloride is its potential role in metabolic research. With the growing interest in precision medicine, scientists are investigating how this compound interacts with metabolic enzymes, which could lead to breakthroughs in personalized therapeutics. Additionally, its hydrochloride salt form improves bioavailability, a critical factor in drug formulation. These attributes align with the increasing focus on green chemistry and sustainable pharmaceutical practices.

The synthesis of 4-carbamimidamidobenzoic acid hydrochloride involves precise chemical steps, often starting from 4-aminobenzoic acid. Its carbamimidamido group is introduced through controlled reactions, ensuring high purity and yield. This process is of particular interest to chemists working on heterocyclic compounds, as the product serves as a precursor for more complex structures. The compound's CAS registry number 42823-46-1 is a key identifier in chemical catalogs and research publications.

From an industrial perspective, 4-carbamimidamidobenzoic acid hydrochloride is valued for its scalability and compatibility with GMP standards. Manufacturers emphasize its role in producing high-quality intermediates for API (Active Pharmaceutical Ingredient) development. The compound's stability under various storage conditions also makes it a reliable choice for long-term research projects. As the pharmaceutical industry shifts toward cost-effective synthesis, this compound stands out as a viable candidate.

In conclusion, 4-carbamimidamidobenzoic acid hydrochloride (CAS No. 42823-46-1) is a multifaceted compound with significant applications in modern chemistry and drug discovery. Its structural features, including the carbamimidamido moiety and hydrochloride salt, contribute to its broad utility. As research continues to evolve, this compound is likely to play an even greater role in advancing biomedical science and therapeutic innovation.